Cas no 14617-29-9 (3-(Benzyloxy)-4-nitrobenzenecarboxylic acid)

• Product Name: 3-(Benzyloxy)-4-nitrobenzenecarboxylic acid
• CAS No: 14617-29-9
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD14543034
• CID: 1074368
• PubChem ID: 22504043
• Update Time: 2025-06-08

3-(Benzyloxy)-4-nitrobenzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-4-nitrobenzenecarboxylic acid
• 3-(benzyloxy)-4-nitrobenzoic acid
• 3-benzyloxy-4-nitrobenzoic acid
• FT-0684576
• RP15220
• SureCN528177
• MFCD14543034
• 14617-29-9
• F80414
• YNHGQAXYDLCNSS-UHFFFAOYSA-N
• A1-39444
• AKOS009014727
• DTXSID20626307
• J-510809
• 3-(benzyloxy)-4-nitrobenzoicacid
• CS-0324331
• GD-0051
• 4-nitro-3-phenylmethoxybenzoic acid
• SCHEMBL528177

• MDL： MFCD14543034
• Inchi： 1S/C14H11NO5/c16-14(17)11-6-7-12(15(18)19)13(8-11)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： YNHGQAXYDLCNSS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06373
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-(Benzyloxy)-4-nitrobenzenecarboxylic acid

3-(Benzyloxy)-4-nitrobenzenecarboxylic acid: A Comprehensive Overview

The compound 3-(Benzyloxy)-4-nitrobenzenecarboxylic acid is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, with the CAS registry number 14617-29-9, represents an intricate fusion of aromatic and functional groups, making it a subject of interest for both its structural uniqueness and potential applications.

At the core of this molecule lies the benzenecarboxylic acid moiety, which serves as the backbone. The introduction of the benzyloxy group at the 3-position and the nitro group at the 4-position introduces distinct electronic effects that influence both its chemical reactivity and biological activity. These functional groups not only dictate the compound's behavior in various chemical reactions but also play a critical role in shaping its pharmacological properties.

Recent studies have highlighted the importance of nitrobenzenecarboxylic acid derivatives in drug discovery, particularly in the development of nitro-based pharmaceutical agents. The presence of the nitro group at the 4-position imparts strong electron-withdrawing effects, which can enhance the compound's ability to participate in hydrogen bonding and other intermolecular interactions. This characteristic is often exploited in the design of drugs with improved bioavailability and target specificity.

Moreover, the benzyloxy substituent at the 3-position introduces steric hindrance and electronic donating effects, which can modulate the compound's solubility, permeability, and metabolic stability. These factors are crucial in determining the pharmacokinetics of the molecule and its potential as a lead compound in drug development.

Recent advancements in aromatic chemistry have further elucidated the role of 3-benzyloxy-4-nitrobenzenecarboxylic acid in various synthetic pathways. The combination of these functional groups renders the molecule highly reactive in nucleophilic and electrophilic substitution reactions, making it a valuable precursor in the synthesis of more complex chemical entities.

From a biological perspective, 3-(Benzyloxy)-4-nitrobenzenecarboxylic acid has shown promising potential as a template for the development of inhibitors against various disease targets. Its structural features enable it to interact with a wide range of biomolecules, including enzymes, receptors, and nucleic acids, thereby offering a versatile platform for drug design.

Recent research has also explored the anti-inflammatory and antimicrobial properties of this compound. The electron-withdrawing effects of the nitro group enhance the molecule's ability to disrupt bacterial cell membranes, while the benzyloxy substituent contributes to its lipophilicity, facilitating better penetration into microbial cells.

Furthermore, the compound has been investigated for its anticancer potential. Preclinical studies have demonstrated that 3-benzyloxy-4-nitrobenzenecarboxylic acid can induce apoptosis in various cancer cell lines by modulating key signaling pathways. This makes it a compelling candidate for further exploration in oncology drug development.

In conclusion, 3-(Benzyloxy)-4-nitrobenzenecarboxylic acid, with its unique structural features and multifaceted biological activities, stands as a testament to the endless possibilities of organic chemistry in advancing medical science. Its journey from a simple chemical entity to a promising drug candidate underscores the importance of meticulous research and innovation in the pharmaceutical industry.